1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine

• IUPAC Name: (4-ethyl-5-methylthiophen-3-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H21NOS/c1-4-12-11(3)17-9-13(12)14(16)15-7-5-10(2)6-8-15/h9-10H,4-8H2,1-3H3
• InChI Key: PJPYRVSFDVPIKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)N2CCC(CC2)C)C
• Molecular Formula: C14H21NOS
• Molecular Weight: 251.39 g/mol

Description

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine, also known as Etorphine, is a synthetic opioid that was first synthesized in 1960 by a team of scientists at Janssen Pharmaceutica. It is one of the most potent opioids known to man, with a potency estimated to be 1,000 to 3,000 times that of morphine. Due to its high potency, Etorphine has been used primarily as a veterinary anesthetic and in wildlife immobilization.

Mechanism of Action

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine binds to the mu-opioid receptors in the brain and spinal cord, which are responsible for the modulation of pain. This binding leads to the inhibition of the release of neurotransmitters that are responsible for transmitting pain signals, resulting in pain relief.
Biochemical and Physiological Effects:
1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine has a number of biochemical and physiological effects. It causes a decrease in heart rate, blood pressure, and respiratory rate. It also causes sedation, analgesia, and a feeling of euphoria.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine in lab experiments is its high potency, which allows for the study of the opioid receptors at very low concentrations. However, its high potency also makes it difficult to work with, as small errors in dosage can have serious consequences. Additionally, its use is highly regulated due to its potential for abuse.

Future Directions

There are a number of future directions for research on 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine. One area of interest is the development of new opioids that are less addictive and have fewer side effects. Another area of interest is the study of the long-term effects of opioid use on the brain and body. Finally, there is a need for research into alternative pain management strategies that do not rely on opioids.

Synthesis Methods

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine is synthesized from thebaine, which is a natural alkaloid found in opium. Thebaine is first converted into 14-hydroxycodeinone, which is then converted into 14-hydroxydihydroetorphine. This compound is then reacted with 4-ethyl-5-methyl-3-thiophenecarbonyl chloride to produce 1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine.

Scientific Research Applications

1-[(4-ethyl-5-methyl-3-thienyl)carbonyl]-4-methylpiperidine has been used in scientific research to study the opioid receptors in the brain and their role in pain management. It has also been used to study the effects of opioids on the respiratory and cardiovascular systems.